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Executive Summary

The presence of nitrosamine impurities in pharmaceutical products is a critical concern for
regulatory bodies and manufacturers due to their potential carcinogenic properties. In the
synthesis of the atypical antipsychotic drug clozapine, a key potential impurity is N-nitroso-
clozapine. This technical guide provides a comprehensive overview of the formation
mechanism, analytical detection, and control strategies for N-nitroso-clozapine, with a focus
on N-nitroso-desmethylclozapine, the primary nitrosamine impurity of concern. This document
details the underlying chemistry, provides experimental protocols for synthesis and analysis,
and presents quantitative data to support risk assessment and mitigation in the drug
development and manufacturing process.

Introduction to N-Nitroso-Clozapine Impurities

During the synthesis of clozapine, the formation of N-nitrosated impurities can occur, primarily
through the reaction of nitrosating agents with amine functionalities within the clozapine
molecule or its precursors. The most significant of these impurities is N-nitroso-
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desmethylclozapine, also known as N-Nitroso Clozapine EP Impurity C. Its formation is a
critical quality attribute to control during the manufacturing process.

There are two potential sites for nitrosation on the clozapine core structure: the nitrogen atom
of the piperazine ring and the nitrogen atom within the dibenzodiazepine ring system. However,
the secondary amine of the piperazine moiety in the precursor N-desmethylclozapine
(norclozapine) is significantly more susceptible to nitrosation under typical synthetic conditions.

Table 1: Nomenclature and Structure of Key N-Nitroso-Clozapine Impurities
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Mechanism of N-Nitroso-desmethylclozapine
Formation

The formation of N-nitroso-desmethylclozapine occurs through the classic mechanism of N-
nitrosation of a secondary amine. This reaction is primarily dependent on the presence of a
nitrosating agent, which is typically formed from nitrite sources under acidic conditions.

Key Reactants:

* N-desmethylclozapine (Norclozapine): A major metabolite of clozapine and a potential
impurity or intermediate in certain clozapine synthesis routes. It contains a secondary amine
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in the piperazine ring, which is the site of nitrosation.

» Nitrosating Agent: Most commonly nitrous acid (HNOz), which is formed in situ from a nitrite
salt (e.g., sodium nitrite, NaNO3) in the presence of an acid. Other potential nitrosating
agents include dinitrogen trioxide (N20s) and nitrosonium ion (NO*).

Reaction Conditions:
The rate of N-nitrosation is significantly influenced by several factors:

e pH: The reaction is typically favored under acidic conditions (pH 3-4), which facilitate the
formation of the active nitrosating species.

o Temperature: Higher temperatures can increase the rate of nitrosation, but also the rate of
decomposition of the nitrosating agent.

¢ Nitrite Concentration: The concentration of the nitrite source is a direct factor in the amount
of N-nitroso-desmethylclozapine formed.

e Presence of Catalysts and Inhibitors: Certain species can catalyze (e.g., thiocyanate) or
inhibit (e.g., ascorbic acid, a-tocopherol) the nitrosation reaction.

Reactants

N-desmethylclozapine

Intermediate

Nitrite Source (e.g., NaNO2)

itrous Acid (HNO2) N-nitroso-desmethylclozapine

L
Reaction Conditions | .-~

AcidicpH |
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Caption: Formation pathway of N-nitroso-desmethylclozapine.

Experimental Protocols
Synthesis of Clozapine (lllustrative Example)

Several synthetic routes to clozapine have been reported. A common approach involves the
cyclization of an aminodiphenylamine derivative followed by the introduction of the N-
methylpiperazine side chain.

Protocol:

Ullimann Condensation: Reaction of 2-aminobenzoic acid with a suitable halogenated
nitroarene to form a disubstituted aniline.

e Reduction: Reduction of the nitro group to an amine.

o Cyclization: Intramolecular cyclization to form the dibenzodiazepine core.

o Activation: Conversion of the lactam to a more reactive intermediate, such as an imino
chloride, using a reagent like phosphorus oxychloride (POCIs).

Substitution: Reaction with N-methylpiperazine to yield clozapine.

It is during these steps, particularly if there is carryover of N-desmethylclozapine and the
presence of nitrite impurities in raw materials or reagents under acidic conditions, that N-
nitroso-desmethylclozapine can be formed.

Synthesis of N-Nitroso-desmethylclozapine Reference
Standard

A reference standard is essential for the accurate quantification of the impurity in clozapine
samples.

Protocol:
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 Dissolution: Dissolve N-desmethylclozapine in a suitable solvent (e.g., a mixture of water
and a miscible organic solvent like methanol).

« Acidification: Cool the solution in an ice bath and acidify with a mineral acid (e.qg.,
hydrochloric acid) to the optimal pH for nitrosation.

» Nitrosation: Add a solution of sodium nitrite dropwise while maintaining the low temperature.

e Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique
(e.g., HPLC or TLC).

e Work-up and Purification: Once the reaction is complete, neutralize the mixture and extract
the product with an organic solvent. The crude product can be purified by column
chromatography or recrystallization.

Synthesis Workflow

(Dissolve N-desmethylclozapine)—b(Acidify and CooHAdd NaNO2 Solutlon)—b(Monitor ReactionHWork-up and Purify)—b(characterize Produc')

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-nitroso-desmethylclozapine.

Analytical Method for Quantification of N-Nitroso-
desmethylclozapine

A sensitive and specific analytical method is required to detect and quantify N-nitroso-
desmethylclozapine at trace levels in the clozapine drug substance. UPLC-MS/MS is the
method of choice for this purpose.

Protocol:

o Sample Preparation: Accurately weigh the clozapine sample and dissolve it in a suitable
diluent (e.g., methanol or a mixture of methanol and water).
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o Chromatographic Separation:
o Column: A high-resolution reversed-phase column (e.g., C18).

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., acetonitrile or methanol).

e Mass Spectrometric Detection:
o lonization: Electrospray ionization (ESI) in positive mode.

o Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific
precursor-to-product ion transitions for N-nitroso-desmethylclozapine and an internal
standard are monitored.

Table 2: lllustrative UPLC-MS/MS Parameters

Parameter Value

Chromatography

Column C18, 2.1 x 50 mm, 1.7 pm
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Flow Rate 0.3 mL/min

Injection Volume 5puL

Mass Spectrometry

lonization Mode ESI Positive
MRM Transition (Analyte) e.g., m/iz 342.1 -> 299.1
MRM Transition (IS) e.g., m/z 346.1 -> 303.1 (for a deuterated IS)

Quantitative Data and Regulatory Limits
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Regulatory agencies have established acceptable intake (Al) limits for various nitrosamine
impurities to ensure patient safety.

Table 3: Regulatory Acceptable Intake (Al) Limits for N-Nitroso-Clozapine Impurities

Acceptable Intake (Al)

Impurity Regulatory Body Limit
imi

N-nitroso-clozapine FDA 1500 ng/day[2]

N-nitroso-clozapine EP
Impurity C (N-nitroso- EMA 400 ng/day|[3]

desmethylclozapine)

The formation of N-nitroso-desmethylclozapine is highly dependent on the level of nitrite
impurities in the raw materials and excipients used in the manufacturing process.[4][5][6]

Control Strategies and Risk Mitigation

A comprehensive control strategy is necessary to minimize the formation of N-nitroso-
desmethylclozapine in clozapine synthesis.

o Raw Material Control: Rigorous testing of starting materials, reagents, and solvents for nitrite
and secondary amine impurities.

e Process Optimization:
o pH Control: Avoiding strongly acidic conditions where possible.
o Temperature Control: Using the lowest effective temperature for reactions.

o Use of Scavengers: Incorporating nitrosation inhibitors like ascorbic acid or alpha-
tocopherol in the process where appropriate.

o Purge Factor Assessment: Evaluating the capability of downstream purification steps (e.g.,
crystallization, chromatography) to remove any formed N-nitroso-desmethylclozapine. A
purge factor is a measure of the reduction in the concentration of an impurity from one
process step to another. A thorough understanding of the physicochemical properties of the
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impurity and the process parameters is required for an accurate purge factor calculation.[7]
[B191[10][11]

» Analytical Monitoring: Implementing a validated analytical method for routine testing of the
final drug substance to ensure compliance with regulatory limits.

Control Strategy

Raw Material Control

Process Optimization

Gurge FactorAssessmenD

Analytical Monitoring

Click to download full resolution via product page

Caption: Key pillars of a control strategy for N-nitroso-clozapine.

Conclusion

The formation of N-nitroso-desmethylclozapine is a potential risk during the synthesis of
clozapine that requires careful management. A thorough understanding of the formation
mechanism, coupled with robust process controls, appropriate analytical methods, and a
comprehensive risk assessment strategy, is essential to ensure the quality and safety of the
final drug product. This guide provides the foundational knowledge and practical tools for
researchers, scientists, and drug development professionals to effectively address this

challenge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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